Cas no 61319-46-8 (Pregna-1,4-diene-3,20-dione, 21-chloro-9-fluoro-11,17-dihydroxy-16-methyl-, (11β,16α)- (9CI))

• Product Name: Pregna-1,4-diene-3,20-dione, 21-chloro-9-fluoro-11,17-dihydroxy-16-methyl-, (11β,16α)- (9CI)
• CAS No: 61319-46-8
• MF: C₂₂H₂₈ClFO₄
• MW: 410.906729698181
• CID: 2843749
• Update Time: 2023-10-12

Pregna-1,4-diene-3,20-dione, 21-chloro-9-fluoro-11,17-dihydroxy-16-methyl-, (11β,16α)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4-diene-3,20-dione, 21-chloro-9-fluoro-11,17-dihydroxy-16-methyl-, (11β,16α)- (9CI)
• 16-Epi-Clobetasol

• Inchi： 1S/C22H28ClFO4/c1-12-8-16-15-5-4-13-9-14(25)6-7-19(13,2)21(15,24)17(26)10-20(16,3)22(12,28)18(27)11-23/h6-7,9,12,15-17,26,28H,4-5,8,10-11H2,1-3H3/t12-,15+,16+,17+,19+,20+,21+,22+/m1/s1
• InChI Key： FCSHDIVRCWTZOX-CXSFZGCWSA-N
• SMILES： F[C@]12[C@H](C[C@@]3([C@@](O)(C(=O)CCl)[C@H](C)C[C@@]3([H])[C@]1([H])CCC1=CC(=O)C=C[C@]21C)C)O

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 555.1±50.0 °C(Predicted)
• pka: 12.03±0.70(Predicted)